Cas no 54431-77-5 (5'-Methoxyhydnocarpin)
5'-Methoxyhydnocarpin structure
Product Name:5'-Methoxyhydnocarpin
CAS No:54431-77-5
MF:C26H22O10
MW:494.446888446808
CID:5363919
PubChem ID:5281879
Update Time:2024-03-01
5'-Methoxyhydnocarpin Chemical and Physical Properties
Names and Identifiers
-
- 5'-methoxyhydnocarpin
- 5'-Methoxyhydnocarpin D
- C11162
- 5,7-dihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl]chromen-4-one
- Q15410213
- 5,7-dihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxy-phenyl)-3-(hydroxymethyl)-5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl]chromen-4-one
- 54431-77-5
- AC1NQZ8C
- CHEMBL328060
- DTXSID601045530
- 5'-Methoxyhydnocarpin
-
- Inchi: 1S/C26H22O10/c1-32-19-5-12(3-4-15(19)29)25-23(11-27)36-26-21(33-2)6-13(7-22(26)35-25)18-10-17(31)24-16(30)8-14(28)9-20(24)34-18/h3-10,23,25,27-30H,11H2,1-2H3/t23-,25-/m1/s1
- InChI Key: NIOAGUZTTGFPGK-ILBGXUMGSA-N
- SMILES: O1C2C=C(C3=CC(C4C(=CC(=CC=4O3)O)O)=O)C=C(C=2O[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O)OC
Computed Properties
- Exact Mass: 494.12129689g/mol
- Monoisotopic Mass: 494.12129689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 819
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 144
5'-Methoxyhydnocarpin Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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